Cas no 73819-76-8 (5-Ethynylisobenzofuran-1,3-dione)

5-Ethynylisobenzofuran-1,3-dione structure
73819-76-8 structure
Product Name:5-Ethynylisobenzofuran-1,3-dione
CAS No:73819-76-8
Molecular Formula:C10H4O3
Molecular Weight:172.1370
MDL:MFCD06200801
CID:554785
PubChem ID:87569817

5-Ethynylisobenzofuran-1,3-dione Properties

Names and Identifiers

    • 5-Ethynylisobenzofuran-1,3-dione
    • 4-Ethynylphthalic Anhydride
    • 1,3-Isobenzofurandione,5-ethynyl-
    • 5-ethynyl-2-benzofuran-1,3-dione
    • CKK 1
    • FF Monomer 301
    • KK 1
    • 1,3-Isobenzofurandione, 5-ethynyl-
    • 4-EthynylphthalicAnhydride
    • C10H4O3
    • 1463AC
    • FCH1122645
    • AX8097054
    • E0579
    • 5-ethynyl-1,3-dihydro-2-benzofuran-1,3-dione
    • SCHEMBL278397
    • MFCD06200801
    • YCA81976
    • AC-33713
    • A925890
    • 73819-76-8
    • CS-0319477
    • DTXSID40462229
    • AS-60924
    • FT-0692719
    • T72893
    • AKOS015836241
    • DXJLXGJIZZNCBO-UHFFFAOYSA-N
    • MDL: MFCD06200801
    • InChIKey: DXJLXGJIZZNCBO-UHFFFAOYSA-N
    • Inchi: 1S/C10H4O3/c1-2-6-3-4-7-8(5-6)10(12)13-9(7)11/h1,3-5H
    • SMILES: O1C(C2C([H])=C([H])C(C#C[H])=C([H])C=2C1=O)=O

Computed Properties

  • Exact Mass: 172.01600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 172.016043985g/mol
  • Heavy Atom Count: 13
  • Complexity: 309
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.5
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • LogP: 0.97850
  • PSA: 43.37000
  • Boiling Point: 352.4°C at 760 mmHg
  • Melting Point: 123.0 to 127.0 deg-C
  • Solubility: Very slightly soluble (0.29 g/l) (25 º C),
  • Color/Form: Yellow lens powder.
  • Solubility: Dissolve in thf
  • Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),

5-Ethynylisobenzofuran-1,3-dione Security Information

5-Ethynylisobenzofuran-1,3-dione Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Ethynylisobenzofuran-1,3-dione Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003N6X-1g
5-Ethynylisobenzofuran-1,3-dione
73819-76-8 98%
1g
$52.00 2025-02-20
A2B Chem LLC
AB69225-1g
4-Ethynylphthalic anhydride
73819-76-8 >98.0%(GC)
1g
$192.00 2024-04-19
Aaron
AR003NF9-250mg
5-Ethynylisobenzofuran-1,3-dione
73819-76-8 98%
250mg
$25.00 2025-01-22
abcr
AB171362-1 g
4-Ethynylphthalic anhydride, 98%; .
73819-76-8 98%
1 g
€237.10 2023-07-20
Alichem
A019097648-5g
5-Ethynylisobenzofuran-1,3-dione
73819-76-8 95%
5g
$718.20 2023-09-01
Ambeed
A346332-250mg
5-Ethynylisobenzofuran-1,3-dione
73819-76-8 98%
250mg
$26.0 2025-02-28
AstaTech
T72893-0.25/G
4-ETHYNYLPHTHALIC ANHYDRIDE
73819-76-8 98%
0.25g
$156 2023-09-19
Chemenu
CM160800-5g
5-Ethynylisobenzofuran-1,3-dione
73819-76-8 95%
5g
$622
City Chemical
2936CC-5GM
4-Ethynylphthalic Anhydride
73819-76-8 98.0%(HPLC)
5gm
$260.07 2023-09-19
Crysdot LLC
CD11064668-5g
5-Ethynylisobenzofuran-1,3-dione
73819-76-8 95+%
5g
$665

5-Ethynylisobenzofuran-1,3-dione Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:73819-76-8)
MR./MRS.:LEI JING LI
Phone:15102714773
Email:1178380033@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:73819-76-8)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:73819-76-8)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:73819-76-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:73819-76-8)5-Ethynylisobenzofuran-1,3-dione
A925890
Purity:99%/99%
Quantity:5g/25g
Price($):218.0/762.0